Cas no 1020993-03-6 (3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide)

• Product Name: 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide
• CAS No: 1020993-03-6
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• CID: 5068982
• Update Time: 2025-05-21

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide
• 3-(2,5-dioxopyrrol-1-yl)benzenesulfonamide
• Z198210200

• Inchi： 1S/C10H8N2O4S/c11-17(15,16)8-3-1-2-7(6-8)12-9(13)4-5-10(12)14/h1-6H,(H2,11,15,16)
• InChI Key： ZDEQXGLLVUZJIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N1C(C=CC1=O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: -0.3
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 513.0±52.0 °C at 760 mmHg
• Flash Point: 264.0±30.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide

3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide

The compound with CAS No. 1020993-03-6, known as 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a pyrrole derivative. The sulfonamide group is a well-known functional group in pharmaceuticals, often used to enhance bioavailability and stability. Meanwhile, the pyrrole ring introduces aromaticity and potential for hydrogen bonding, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide in drug design. Researchers have explored its ability to act as a scaffold for developing new therapeutic agents. For instance, its sulfonamide group has been shown to enhance the solubility and permeability of drug candidates, which are critical factors in pharmacokinetics. Additionally, the pyrrole ring provides a platform for further functionalization, allowing chemists to introduce various substituents that can modulate biological activity.

One of the most exciting developments involving this compound is its role in antimicrobial drug discovery. Scientists have found that certain derivatives of 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide exhibit potent activity against a range of bacterial and fungal pathogens. This is particularly significant given the rising concern over antibiotic resistance. The compound's ability to inhibit key enzymes involved in bacterial metabolism makes it a valuable lead for developing new antibiotics.

In addition to its pharmaceutical applications, 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzene-1-sulfonamide has also been investigated for its potential in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to facilitate charge transport and its stability under various conditions make it an attractive candidate for next-generation electronic devices.

The synthesis of 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1